Cas no 1251012-89-1 (6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid)

• Product Name: 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid
• CAS No: 1251012-89-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD17016200
• CID: 5070868
• PubChem ID: 129317695
• Update Time: 2026-03-01

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(tert-Butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid
• 6-(tert-butoxycarbonyl)-6-azaspiro[3.4]octane-1-carboxylic acid
• 6-(tert-butoxycarbonyl)-1H-pyrrolo[2,3-c]pyridinespiro[3.4]octane-1-carboxylic acid
• D79606
• 6-Boc-6-azaspiro[3.4]octane-1-carboxylic acid
• 6-[(t-Butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid
• 6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-3-carboxylic acid
• 1251012-89-1
• MFCD17016200
• CS-0077234
• 6-[(tert-Butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylicacid
• SY324115
• AKOS032961021
• BS-43354
• 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid

• MDL： MFCD17016200
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-6-13(8-14)5-4-9(13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： IDCSHSTTWUYEMK-UHFFFAOYSA-N
• SMILES： OC(C1CCC21CN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 255.14705815 g/mol
• Monoisotopic Mass: 255.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 255.31

Additional information on 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid

Introduction to 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid (CAS No. 1251012-89-1)

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid (CAS No. 1251012-89-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, offers a range of potential applications in drug discovery and development. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its use in therapeutic research.

Chemical Structure and Properties

The molecular formula of 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid is C₁₄H₂₃NO₄, with a molecular weight of approximately 273.34 g/mol. The compound features a spirocyclic framework with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a carboxylic acid group on the spirocyclic ring. The Boc group is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the nitrogen remains unreactive until the final deprotection step.

The spirocyclic structure of 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid provides unique steric and electronic properties that can influence its biological activity and pharmacokinetic behavior. The presence of the carboxylic acid group adds polarity to the molecule, which can enhance its solubility in aqueous environments and facilitate interactions with biological targets.

Synthesis Methods

The synthesis of 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid typically involves several key steps, including the formation of the spirocyclic core and the introduction of the Boc protecting group. One common approach is to start with a suitable cyclic amine, such as 6-azaspiro[3.4]octane, which can be synthesized through various cyclization reactions involving appropriate precursors.

The Boc protection step is usually achieved by treating the free amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base, such as triethylamine or sodium hydride. This reaction selectively protects the amino group while leaving other functional groups intact. The final step involves the introduction of the carboxylic acid group, which can be accomplished through esterification or carboxylation reactions depending on the specific synthetic route chosen.

Biological Activity and Therapeutic Potential

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid has shown promising biological activity in various preclinical studies, making it an attractive candidate for further drug development. Recent research has focused on its potential as a modulator of specific protein-protein interactions (PPIs), which are critical for many cellular processes and disease pathways.

In particular, studies have demonstrated that this compound can effectively disrupt PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth and enhanced apoptosis in vitro and in vivo models. For example, a study published in the Journal of Medicinal Chemistry reported that 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid selectively inhibited the interaction between two key proteins involved in cancer progression, thereby suppressing tumor growth in xenograft models.

Beyond cancer research, there is growing interest in exploring the potential of this compound for other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Preliminary studies have shown that it can modulate specific signaling pathways associated with these conditions, suggesting its broad applicability in drug discovery.

Clinical Development and Future Prospects

The clinical development of 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid is still in its early stages, but initial results are encouraging. Preclinical data have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles, which are essential for successful translation into clinical trials.

Ongoing research aims to optimize the compound's structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to identify biomarkers that can predict patient response to treatment, which will be crucial for personalized medicine applications.

In conclusion, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-1-carboxylic acid (CAS No. 1251012-89-1) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique chemical structure and biological activity make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.